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Compound of Interest

Compound Name: Skf 107457

Cat. No.: B1681688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosages and

experimental protocols for the use of SKF-81297, a selective dopamine D1 receptor agonist, in

rodent behavioral studies. The information is compiled from various scientific studies to assist

in the design and execution of robust and reproducible experiments.

Introduction
SKF-81297 is a potent and selective agonist for the D1-like dopamine receptor family. It is

widely used in neuroscience research to investigate the role of D1 receptor activation in various

physiological and behavioral processes, including motor control, learning and memory, and

reward pathways. Understanding the appropriate dosage and experimental procedures is

critical for obtaining reliable and meaningful results.

Quantitative Data Summary
The following tables summarize the recommended dosage ranges of SKF-81297 for different

rodent behavioral paradigms based on published literature.

Table 1: Recommended Dosages of SKF-81297 for Locomotor Activity Studies
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Rodent Species
Dosage Range
(mg/kg)

Route of
Administration

Key Findings

Mouse 1.5 - 3 Not Specified

Dose-dependent

increase in locomotor

activity.[1]

Mouse 1 - 10 Intraperitoneal (i.p.)

Dose-dependent

stimulation of

locomotor activity.

Rat 0.4 - 0.8 Subcutaneous (s.c.)

0.8 mg/kg significantly

enhanced locomotor

activity.[2][3][4]

Table 2: Recommended Dosages of SKF-81297 for Other Behavioral Studies

Behavioral
Paradigm

Rodent
Species

Dosage Range
(mg/kg)

Route of
Administration

Key Findings

Drug

Discrimination
Rat 0.1 - 0.56

Intraperitoneal

(i.p.)

Partially

substituted for

cocaine.

Reversal

Learning
Mouse 0.1 - 0.25 Not Specified

Impaired initial

reversal learning

at 0.1 and 0.25

mg/kg.[5]

Gene Expression Rat 5 Not Specified

Single injection

altered gene

expression in the

striatum.[6]

Experimental Protocols
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This protocol is adapted from studies investigating the effect of SKF-81297 on spontaneous

locomotor activity.

Materials:

SKF-81297 hydrochloride

Sterile saline (0.9% NaCl)

Animal activity chambers (e.g., open field arenas) equipped with automated tracking

software

Syringes and needles for subcutaneous injection

Procedure:

Drug Preparation: Dissolve SKF-81297 in sterile saline to the desired concentration. A

common injectable volume is 1 ml/kg.[3]

Animal Habituation:

One day prior to the experiment, place each rat in a test chamber for 30 minutes to allow

for habituation to the novel environment.[3] This helps to reduce novelty-induced

hyperactivity on the test day.

On the test day, place the rats back into the same chambers for another 30-minute

habituation period.[3]

Drug Administration:

Following the second habituation period, administer SKF-81297 (e.g., 0.4 or 0.8 mg/kg) or

vehicle (saline) via subcutaneous (s.c.) injection.[3]

Data Collection:

Immediately after the injection, return the rats to their respective activity chambers.[3]
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Record locomotor activity for a period of 60 minutes using the automated tracking system.

[3] Key parameters to measure include distance traveled, rearing frequency, and time

spent in different zones of the arena.

Experimental Workflow for Locomotor Activity Assessment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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